Cas no 2097921-21-4 (2-(4-oxo-3,4-dihydroquinazolin-3-yl)-N-1-(1,2,5-thiadiazol-3-yl)piperidin-4-ylacetamide)

• Product Name: 2-(4-oxo-3,4-dihydroquinazolin-3-yl)-N-1-(1,2,5-thiadiazol-3-yl)piperidin-4-ylacetamide
• CAS No: 2097921-21-4
• MF: C₁₇H₁₈N₆O₂S
• MW: 370.428821086884
• CID: 5999518
• PubChem ID: 126851167
• Update Time: 2025-10-22

2-(4-oxo-3,4-dihydroquinazolin-3-yl)-N-1-(1,2,5-thiadiazol-3-yl)piperidin-4-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-oxo-3,4-dihydroquinazolin-3-yl)-N-1-(1,2,5-thiadiazol-3-yl)piperidin-4-ylacetamide
• 2-(4-oxoquinazolin-3-yl)-N-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]acetamide
• 2-(4-oxo-3,4-dihydroquinazolin-3-yl)-N-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]acetamide
• F6549-1793
• 2097921-21-4
• AKOS032467032

• Inchi： 1S/C17H18N6O2S/c24-16(10-23-11-18-14-4-2-1-3-13(14)17(23)25)20-12-5-7-22(8-6-12)15-9-19-26-21-15/h1-4,9,11-12H,5-8,10H2,(H,20,24)
• InChI Key： UOVBOHFDMQHSLI-UHFFFAOYSA-N
• SMILES： S1N=CC(=N1)N1CCC(CC1)NC(CN1C=NC2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 370.12119501g/mol
• Monoisotopic Mass: 370.12119501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 566
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 119Ų

Additional information on 2-(4-oxo-3,4-dihydroquinazolin-3-yl)-N-1-(1,2,5-thiadiazol-3-yl)piperidin-4-ylacetamide

Comprehensive Guide to 2-(4-oxo-3,4-dihydroquinazolin-3-yl)-N-1-(1,2,5-thiadiazol-3-yl)piperidin-4-ylacetamide (CAS No. 2097921-21-4): Properties, Applications, and Market Insights

2-(4-oxo-3,4-dihydroquinazolin-3-yl)-N-1-(1,2,5-thiadiazol-3-yl)piperidin-4-ylacetamide (CAS No. 2097921-21-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique combination of quinazolinone and 1,2,5-thiadiazole moieties, linked via a piperidine scaffold, making it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential as a kinase inhibitor or receptor modulator, given its structural complexity and functional diversity.

The compound's molecular formula and structural features contribute to its distinctive physicochemical properties. With a molecular weight of approximately 384.43 g/mol, 2-(4-oxo-3,4-dihydroquinazolin-3-yl)-N-1-(1,2,5-thiadiazol-3-yl)piperidin-4-ylacetamide exhibits moderate solubility in polar organic solvents, which is crucial for its formulation in preclinical studies. The presence of both hydrogen bond donors and acceptors in its structure enhances its potential for target binding in biological systems, a key consideration for researchers exploring its therapeutic applications.

Recent studies have highlighted the compound's relevance in addressing current medical challenges, particularly in the field of precision medicine and personalized therapeutics. As the pharmaceutical industry shifts toward targeted therapies, molecules like 2-(4-oxo-3,4-dihydroquinazolin-3-yl)-N-1-(1,2,5-thiadiazol-3-yl)piperidin-4-ylacetamide are being investigated for their potential to interact with specific disease pathways while minimizing off-target effects. This aligns with the growing demand for safer and more effective treatment options, a trend frequently searched by healthcare professionals and patients alike.

The synthetic route for CAS No. 2097921-21-4 typically involves multi-step organic transformations, with careful attention to regioselectivity and yield optimization. Process chemists are particularly interested in developing scalable and cost-effective synthesis methods, as these factors directly impact the compound's viability for further development. Recent advancements in green chemistry principles have also influenced research directions, with scientists exploring more environmentally friendly approaches to producing this compound.

From a commercial perspective, the market for specialized heterocyclic compounds like 2-(4-oxo-3,4-dihydroquinazolin-3-yl)-N-1-(1,2,5-thiadiazol-3-yl)piperidin-4-ylacetamide is experiencing steady growth. This is driven by increasing R&D investments in small molecule therapeutics and the continuous search for novel pharmacophores. Suppliers and manufacturers are responding to this demand by improving purity standards and developing more efficient analytical methods for quality control, topics frequently queried by procurement specialists in the pharmaceutical industry.

Quality control of CAS No. 2097921-21-4 typically involves advanced analytical techniques such as HPLC, mass spectrometry, and NMR spectroscopy. These methods ensure batch-to-batch consistency and verify the absence of potentially harmful impurities, addressing common concerns raised by researchers about compound purity and stability. The development of robust analytical protocols for this compound has become a significant focus area, as evidenced by numerous scientific publications and patent applications.

Storage and handling recommendations for 2-(4-oxo-3,4-dihydroquinazolin-3-yl)-N-1-(1,2,5-thiadiazol-3-yl)piperidin-4-ylacetamide follow standard laboratory practices for organic compounds. While not classified as hazardous under normal conditions, proper containment measures and temperature control are advised to maintain its integrity over time. These practical considerations are often searched by laboratory technicians and research assistants working with this compound.

The intellectual property landscape surrounding CAS No. 2097921-21-4 reflects its potential value in drug development. Several patent applications have emerged claiming novel derivatives or specific applications of this core structure, particularly in areas such as cancer therapy and inflammatory diseases. This patent activity underscores the compound's significance in contemporary medicinal chemistry and answers frequent queries about its commercial potential and freedom-to-operate status.

Future research directions for 2-(4-oxo-3,4-dihydroquinazolin-3-yl)-N-1-(1,2,5-thiadiazol-3-yl)piperidin-4-ylacetamide are likely to focus on expanding its biological profile through systematic structure-activity relationship studies. The integration of computational chemistry approaches, including molecular docking and ADMET prediction, is expected to accelerate these investigations. These methodologies align with current trends in drug discovery efficiency, a topic of great interest to both academic and industrial researchers.

In conclusion, 2-(4-oxo-3,4-dihydroquinazolin-3-yl)-N-1-(1,2,5-thiadiazol-3-yl)piperidin-4-ylacetamide (CAS No. 2097921-21-4) represents an intriguing example of modern medicinal chemistry with significant potential for therapeutic development. Its unique structural features, combined with growing scientific interest and commercial availability, position it as a valuable tool for researchers exploring novel biological targets and treatment modalities. As the field of small molecule drug discovery continues to evolve, compounds like this will undoubtedly play a crucial role in addressing unmet medical needs.